Cas no 1396880-98-0 (3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide
• CAS No: 1396880-98-0
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 6072682
• PubChem ID: 71787493
• Update Time: 2025-06-13

3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide
• F6190-0261
• 1396880-98-0
• 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzenesulfonamide
• AKOS024536401

• Inchi： 1S/C12H16ClNO3S/c13-10-2-1-3-11(8-10)18(16,17)14-7-6-12(15)9-4-5-9/h1-3,8-9,12,14-15H,4-7H2
• InChI Key： UPMFTOVSQAYNEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCC(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide

Professional Introduction to 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide (CAS No. 1396880-98-0)

3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1396880-98-0, represents a fascinating example of how structural modifications can lead to novel biological activities. Its molecular structure incorporates several key functional groups, including a chloro substituent, a sulfonamide moiety, and a cyclopropyl group, which collectively contribute to its distinctive chemical behavior and potential applications in medicinal chemistry.

The sulfonamide group is particularly noteworthy in this compound, as it is a well-known pharmacophore in drug design. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and diuretic properties. The presence of the sulfonamide moiety in 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide suggests that it may exhibit similar biological activities. Furthermore, the chloro substituent can influence the compound's reactivity and interactions with biological targets, making it a valuable candidate for further investigation.

The incorporation of a cyclopropyl group into the molecular framework adds another layer of complexity to this compound. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in drug molecules. In 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide, the cyclopropyl moiety is linked to a hydroxylated propyl chain, which further modulates its physicochemical properties. This unique structural arrangement may contribute to the compound's ability to interact with specific biological targets, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. By leveraging these techniques, scientists can predict the biological activity of 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide and identify possible modifications that could enhance its efficacy. These computational studies have already shown promising results in identifying new drug candidates with improved pharmacokinetic profiles.

In vitro studies have begun to shed light on the biological properties of this compound. Initial experiments suggest that 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide exhibits moderate activity against certain bacterial strains, likely due to its sulfonamide moiety interfering with essential metabolic pathways. Additionally, preliminary data indicate that it may have some anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases. These findings are particularly exciting given the growing need for new therapeutic agents with improved safety profiles.

The synthesis of 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis have been employed to construct the desired molecular framework efficiently. These advancements not only facilitate the production of the compound but also open up new possibilities for further structural optimization.

The potential applications of 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could provide novel solutions for crop protection and material science applications. The compound's ability to interact with biological targets while maintaining structural stability makes it an attractive candidate for various industrial applications.

Ongoing research is focused on elucidating the mechanisms of action of this compound and identifying new therapeutic targets. By combining experimental studies with computational modeling, scientists aim to gain a deeper understanding of how 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide interacts with biological systems at the molecular level. This knowledge will be crucial for developing new drugs and optimizing existing ones for better patient outcomes.

The future prospects for 3-chloro-N-(3-cyclopropyl-3-hydroxypropyl)benzene-1-sulfonamide are promising, with several ongoing clinical trials and preclinical studies expected to provide more insights into its potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.